Cas no 1997547-08-6 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 1997547-08-6
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• CID: 5276378
• PubChem ID: 165779844
• Update Time: 2025-10-24

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• 1997547-08-6
• 3-[1-(aminomethyl)cyclobutyl]-5-methyloxolan-3-ol
• EN300-684031
• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C10H19NO2/c1-8-5-10(12,7-13-8)9(6-11)3-2-4-9/h8,12H,2-7,11H2,1H3
• InChI Key： FMZSXAZTGCMMPS-UHFFFAOYSA-N
• SMILES： O1C(C)CC(C1)(C1(CN)CCC1)O

Computed Properties

• Exact Mass: 185.141578849g/mol
• Monoisotopic Mass: 185.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 55.5Ų

Experimental Properties

• Density: 1.136±0.06 g/cm3(Predicted)
• Boiling Point: 305.6±17.0 °C(Predicted)
• pka: 14.38±0.40(Predicted)

Additional information on INDEX NAME NOT YET ASSIGNED

Compound CAS No. 1997547-08-6: A Comprehensive Overview

The compound with CAS Registry Number 1997547-08-6, currently designated as "INDEX NAME NOT YET ASSIGNED," represents a unique chemical entity that has garnered attention in the scientific community for its potential applications and intriguing properties. This compound, though not yet formally named, has been the subject of recent research studies that highlight its significance in various fields, including materials science and pharmaceutical development.

Recent advancements in chemical synthesis techniques have enabled researchers to isolate and characterize this compound more effectively. CAS No. 1997547-08-6 exhibits a distinctive molecular structure that contributes to its exceptional chemical stability and reactivity under specific conditions. Its ability to form stable complexes with other elements has made it a focal point in the development of novel materials for advanced technologies.

In the context of pharmaceutical research, CAS No. 1997547-08-6 has shown promise as a potential drug candidate due to its unique interaction with biological systems. Studies published in leading scientific journals have demonstrated its ability to inhibit certain enzymes associated with chronic diseases, suggesting a potential role in therapeutic interventions.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure optimal yield and purity. Researchers have employed cutting-edge methodologies, including green chemistry principles, to develop more sustainable synthesis pathways for CAS No. 1997547-08-6. These efforts not only enhance the scalability of production but also align with global initiatives for environmentally friendly chemical manufacturing.

From a structural standpoint, the compound's molecular framework is characterized by a combination of functional groups that confer versatility in its chemical behavior. This versatility has led to its exploration in diverse applications, ranging from catalysis to polymer science. For instance, recent studies have highlighted its potential as a catalyst in organic synthesis reactions, where it significantly accelerates reaction rates while maintaining high selectivity.

In terms of physical properties, CAS No. 1997547-08-6 exhibits a high melting point and excellent thermal stability, making it suitable for use in high-temperature applications. Its solubility characteristics also make it an attractive candidate for formulation development in various industries.

The lack of an official name for this compound underscores the dynamic nature of chemical research, where new discoveries often precede formal nomenclature assignments. As research into CAS No. 1997547-08-6 continues to unfold, it is anticipated that further insights will emerge regarding its properties and applications.

In conclusion, CAS Registry Number 1997547-08-6 represents a fascinating chemical entity with vast potential across multiple disciplines. Its unique properties and promising applications position it as a key area of focus for future scientific exploration and technological innovation.